17-phenyl trinor Prostaglandin F2α cyclohexyl amide
Overview
Description
17-phenyl trinor Prostaglandin F2α (17-phenyl trinor PGF2α) is a metabolically stable, potent agonist of the PGF (FP) receptor. FP agonists can be effective in modulating intraocular pressure, luteolysis, and parturition. 17-phenyl trinor PGF2α cyclohexyl amide is a form of 17-phenyl trinor PGF2α with a modification of the α carbon. The addition of a cyclohexane moiety at this position strongly decreases its solubility in aqueous media, leaving it soluble solely in organic solvents. The activity of this compound at the FP receptor has not been evaluated.
Scientific Research Applications
Ocular Hypotensive Effects
17-Phenyl trinor Prostaglandin F2α cyclohexyl amide, as a component of Bimatoprost (Lumigan), is known for its unique pharmacological class as an ocular hypotensive agent. Research indicates that Bimatoprost, an ethyl amide derivative of 17-phenyl-trinor PGF2α, is hydrolyzed by ocular tissues to produce 17-phenyl-trinor PGF2α. This conversion occurs in human and rabbit ocular tissues and significantly contributes to the drug's hypotensive effects in the eyes, particularly relevant in glaucoma treatment (Hellberg et al., 2003).
Prostanoid FP Receptor Agonist
17-Phenyl trinor Prostaglandin F2α cyclohexyl amide and Bimatoprost have been shown to be agonists at the human FP prostaglandin receptor. Both compounds bind to and activate this receptor, mobilizing intracellular calcium ions. This action is crucial for their therapeutic effects, particularly in the management of conditions like glaucoma (Sharif et al., 2003).
Antitumor Potential in Breast Cancer
A study on 17-Trifluoromethyl phenyl trinor Prostaglandin F2α explored its potential as a novel antitumor candidate for breast cancer. The compound was found to significantly suppress tumor volume and normalize certain serum and hematological parameters in test subjects, suggesting its potential therapeutic application in cancer treatment (Mutukuru & Vijayakumar, 2021).
Varied Biological Activities
The compound's diverse biological activities have been highlighted in several assay systems. It has shown potential in various pharmacological activities such as regulating the reproductive cycle, affecting blood pressure, and exhibiting luteolytic activity. These diverse activities underscore the compound's significant potential in different therapeutic areas (Miller et al., 1975).
Aqueous Humor Dynamics in Human Eyes
A study on PhXA41, a phenyl-substituted analog of a prostaglandin F2α prodrug, which includes 17-phenyl-trinor PGF2α, showed its effectiveness in decreasing intraocular pressure in humans by increasing uveoscleral outflow. This finding is particularly relevant in the context of glaucoma treatment (Toris et al., 1993).
properties
Product Name |
17-phenyl trinor Prostaglandin F2α cyclohexyl amide |
|---|---|
Molecular Formula |
C29H43NO4 |
Molecular Weight |
469.7 |
InChI |
InChI=1S/C29H43NO4/c31-24(18-17-22-11-5-3-6-12-22)19-20-26-25(27(32)21-28(26)33)15-9-1-2-10-16-29(34)30-23-13-7-4-8-14-23/h1,3,5-6,9,11-12,19-20,23-28,31-33H,2,4,7-8,10,13-18,21H2,(H,30,34)/b9-1-,20-19+/t24-,25+,26+,27-,28+/m0/s1 |
InChI Key |
VACHMGFXQDUKEU-MXGDMWONSA-N |
SMILES |
O[C@@H](CCC1=CC=CC=C1)/C=C/[C@H]2[C@H](O)C[C@H](O)[C@@H]2C/C=CCCCC(N(C3CCCCC3)[H])=O |
synonyms |
Bimatoprost cyclohexyl amide |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
